Cas no 1628604-95-4 (4-Amino-3-fluoro-5-iodobenzamide)

• Product Name: 4-Amino-3-fluoro-5-iodobenzamide
• CAS No: 1628604-95-4
• MF: C₇H₆FIN₂O
• MW: 280.038217067719
• CID: 4727529
• Update Time: 2025-06-08

4-Amino-3-fluoro-5-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-5-iodobenzamide
• FCH2496470
• AX8260683

• Inchi： 1S/C7H6FIN2O/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H2,11,12)
• InChI Key： KAHXTXRXLCDETL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(N)=O)C=C(C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 69.1

Additional information on 4-Amino-3-fluoro-5-iodobenzamide

Professional Introduction to 4-Amino-3-fluoro-5-iodobenzamide (CAS No. 1628604-95-4)

4-Amino-3-fluoro-5-iodobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1628604-95-4, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. The presence of both amino and iodine substituents on a benzamide backbone makes this molecule particularly intriguing for researchers seeking novel scaffolds for drug development.

The structural features of 4-amino-3-fluoro-5-iodobenzamide contribute to its distinctive chemical properties, which include moderate solubility in polar organic solvents and a notable stability under various reaction conditions. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the construction of heterocyclic frameworks that are prevalent in modern pharmaceuticals.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The incorporation of a fluorine atom at the 3-position of the benzamide ring in 4-amino-3-fluoro-5-iodobenzamide is particularly noteworthy, as it can influence both electronic and steric properties, thereby modulating the compound's interactions with biological targets.

The iodine substituent at the 5-position adds another layer of complexity to this molecule, offering opportunities for further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce diverse structural elements into drug candidates, enhancing their pharmacological profiles.

Recent studies have highlighted the potential of 4-amino-3-fluoro-5-iodobenzamide as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of an amino group and an iodine atom provides multiple handles for derivatization, allowing chemists to fine-tune binding affinities and selectivity against specific kinases. For instance, modifications at the 4-amino position can introduce polar or charged groups that improve interactions with the ATP-binding site, while the iodine moiety can be used to facilitate further functionalization via transition-metal-catalyzed reactions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds in drug design. The fluorine atom in 4-amino-3-fluoro-5-iodobenzamide not only enhances lipophilicity but also contributes to metabolic stability by resisting degradation pathways such as hydrolysis or oxidation. This property is particularly valuable for drugs that require prolonged circulation times or resistance to enzymatic degradation.

In addition to its applications in kinase inhibition, 4-amino-3-fluoro-5-iodobenzamide has shown promise in other therapeutic areas. Researchers have explored its potential as a building block for antiviral and antibacterial agents, leveraging its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The iodine substituent also allows for further derivatization into more complex structures, such as tetrazoles or thiols, which have been reported to exhibit broad-spectrum antimicrobial activity.

The synthesis of 4-amino-3-fluoro-5-iodobenzamide typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation of pre-existing amides followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable production methods, reducing reliance on hazardous reagents and minimizing waste generation.

The growing body of literature on fluorinated benzamides underscores their significance in modern drug discovery. Several patents and scientific publications have documented novel derivatives of 4-amino-3-fluoro-5-iodobenzamide, demonstrating its versatility as a pharmacophore. These studies often highlight the compound's role in developing next-generation therapeutics that address unmet medical needs.

In conclusion, 4-amino-3-fluoro-5-iodobenzamide (CAS No. 1628604-95-4) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative drug candidates across various therapeutic modalities.